Cas no 499153-07-0 (Benzenepropanamide,N-[(3,4-difluorophenyl)sulfonyl]-2-[[(phenylmethyl)amino]carbonyl]-4-(1H-pyrazol-1-ylmethyl)-)
499153-07-0 structure
Product Name:Benzenepropanamide,N-[(3,4-difluorophenyl)sulfonyl]-2-[[(phenylmethyl)amino]carbonyl]-4-(1H-pyrazol-1-ylmethyl)-
CAS No:499153-07-0
MF:C27H24F2N4O4S
MW:538.565671920776
CID:1539810
Update Time:2024-08-24
Benzenepropanamide,N-[(3,4-difluorophenyl)sulfonyl]-2-[[(phenylmethyl)amino]carbonyl]-4-(1H-pyrazol-1-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanamide,N-[(3,4-difluorophenyl)sulfonyl]-2-[[(phenylmethyl)amino]carbonyl]-4-(1H-pyrazol-1-ylmethyl)-
- Benzenepropanamide, N-[(3,4-difluorophenyl)sulfonyl]-2-[[(phenylmethyl)amino]carbonyl]-4-(1H-pyrazol-1-ylmethyl)-
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- Inchi: 1S/C27H24F2N4O4S/c28-24-11-10-22(16-25(24)29)38(36,37)32-26(34)12-9-21-8-7-20(18-33-14-4-13-31-33)15-23(21)27(35)30-17-19-5-2-1-3-6-19/h1-8,10-11,13-16H,9,12,17-18H2,(H,30,35)(H,32,34)
- InChI Key: XDUJFMRPFYNAFB-UHFFFAOYSA-N
- SMILES: C1(CCC(NS(C2=CC=C(F)C(F)=C2)(=O)=O)=O)=CC=C(CN2C=CC=N2)C=C1C(NCC1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 538.14882
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- PSA: 110.16
- pka: 4.43±0.10(Predicted)
Benzenepropanamide,N-[(3,4-difluorophenyl)sulfonyl]-2-[[(phenylmethyl)amino]carbonyl]-4-(1H-pyrazol-1-ylmethyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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